Cas no 338406-19-2 (N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~1~,N~2~,N~2~-trimethyl-1,2-ethanediamine)

• Product Name: N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~1~,N~2~,N~2~-trimethyl-1,2-ethanediamine
• CAS No: 338406-19-2
• MF: C₁₁H₁₅ClF₃N₃
• MW: 281.70511174202
• MDL: MFCD00142006
• CID: 5165653
• Update Time: 2026-03-04

N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~1~,N~2~,N~2~-trimethyl-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• N1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N1,N2,N2-TRIMETHYL-1,2-ETHANEDIAMINE
• N-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-[2-(DIMETHYLAMINO)ETHYL]-N-METHYLAMINE
• 3-chloro-N-[2-(dimethylamino)ethyl]-N-methyl-5-(trifluoromethyl)pyridin-2-amine
• 1,2-Ethanediamine, N1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N1,N2,N2-trimethyl-
• N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~1~,N~2~,N~2~-trimethyl-1,2-ethanediamine
• N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N,N'-trimethylethane-1,2-diamine

• MDL： MFCD00142006
• Inchi： 1S/C11H15ClF3N3/c1-17(2)4-5-18(3)10-9(12)6-8(7-16-10)11(13,14)15/h6-7H,4-5H2,1-3H3
• InChI Key： OPCBTPGETBQAAV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N(C)CCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• XLogP3: 2.9
• Topological Polar Surface Area: 19.4

Additional information on N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~1~,N~2~,N~2~-trimethyl-1,2-ethanediamine

N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~1~,N~2~,N~2~-trimethyl-1,2-ethanediamine: A Comprehensive Overview

The compound with CAS No 338406-19-2, known as N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~1~,N~2~,N~2~-trimethyl-1,2-ethanediamine, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine and trifluoromethyl groups, along with a trimethylated ethanediamine moiety. These structural elements contribute to its exceptional chemical stability and bioactivity, making it a valuable compound in various applications.

Recent studies have highlighted the potential of this compound as a pesticide intermediate. Its ability to inhibit key enzymes in pest species has been extensively investigated, with promising results in laboratory settings. Researchers have found that the trifluoromethyl group enhances the compound's lipophilicity, which is crucial for its absorption and distribution within target organisms. Additionally, the chloro group at the 3-position of the pyridine ring has been shown to play a critical role in stabilizing the molecule's structure, thereby improving its overall efficacy.

In the pharmaceutical sector, this compound has been explored as a potential lead molecule for drug development. Its ethanediamine backbone provides a platform for further functionalization, enabling researchers to modify its properties for specific therapeutic applications. For instance, studies have demonstrated that derivatives of this compound exhibit potent antimicrobial activity, particularly against gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics, especially in light of the growing threat of antibiotic resistance.

The synthesis of N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~1~,N~2~,N~2~-trimethyl-1,2-ethanediamine involves a multi-step process that combines principles from both organic and inorganic chemistry. The key steps include the preparation of the pyridine derivative through Friedel-Crafts alkylation and subsequent alkylation reactions to introduce the ethanediamine moiety. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis pathway, making it more feasible for large-scale production.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its ecotoxicological impact. Initial findings suggest that it exhibits low toxicity to non-target species under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop safe handling protocols for industrial applications.

In conclusion, N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~1~,N~2~,N~2~-trimethyl-1,2-ethanediamine represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure and favorable biological properties position it as a valuable asset in both agricultural and pharmaceutical research. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science and technology.